Cas no 2905-68-2 (Methyl 3,4-dichlorobenzoate)

• Product Name: Methyl 3,4-dichlorobenzoate
• CAS No: 2905-68-2
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD00018165
• CID: 84520
• PubChem ID: 76193
• Update Time: 2025-09-24

Methyl 3,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dichlorobenzoate
• Methyl 3,4-dichlorobenzenecarboxylate
• 3,4-Dichlorbenzoesaeure-methylester
• 3,4-dichlorobenzoic acid methyl ester
• Benzoic acid,3,4-dichloro-,methyl ester
• Benzoic acid,4-dichloro-,methyl ester
• methyl ester of 3,4-CBA
• methyldichlorobenzenecarboxylate
• AI3-22418
• SY007298
• AK-968/13034657
• Z19801006
• Benzoic acid, 3,4-dichloro-, methyl ester
• NSC216080
• MFCD00018165
• DTXSID90183290
• EN300-29410
• Q63395589
• Methyl3,4-dichlorobenzoate
• SCHEMBL5393044
• NSC-6980
• methyl 3,4-bis(chloranyl)benzoate
• AKOS001471763
• NSC-216080
• CS-0061821
• NSC 6980
• 2905-68-2
• NSC6980
• J-522108
• Benzoic acid,3,4-dichloro-, methyl ester
• A819746
• NSC 216080
• FT-0628499
• Benzoic acid,4-dichloro-, methyl ester
• s10872
• AB01330184-02
• 10H-383S
• NCGC00336659-01
• DB-047514

• MDL： MFCD00018165
• Inchi： 1S/C8H6Cl2O2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
• InChI Key： WICGATIORFSOJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC)=C1)Cl

Computed Properties

• Exact Mass: 203.97400
• Monoisotopic Mass: 203.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.355
• Melting Point: 44 °C
• Boiling Point: 264℃ at 760 mmHg
• Flash Point: 112.6℃
• Refractive Index: 1.545
• PSA: 26.30000
• LogP: 2.78000
• Solubility: Not available

Methyl 3,4-dichlorobenzoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3,4-dichlorobenzoate

Recent Advances in the Application of Methyl 3,4-dichlorobenzoate (CAS: 2905-68-2) in Chemical Biology and Pharmaceutical Research

Methyl 3,4-dichlorobenzoate (CAS: 2905-68-2) is a chlorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dichlorinated benzene ring and ester functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, agrochemical development, and material science, highlighting its importance in interdisciplinary research.

One of the most notable advancements involving Methyl 3,4-dichlorobenzoate is its role in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. The researchers utilized a structure-activity relationship (SAR) approach to modify the ester moiety, leading to compounds with enhanced bioavailability and reduced cytotoxicity. These findings underscore the potential of Methyl 3,4-dichlorobenzoate as a scaffold for developing next-generation antibiotics.

In addition to its antimicrobial properties, Methyl 3,4-dichlorobenzoate has been investigated for its applications in agrochemicals. A recent patent (WO2023056789) describes its use as a precursor for herbicides targeting specific weed species without affecting crops. The patent highlights the compound's stability under environmental conditions and its ability to be metabolized into non-toxic byproducts, making it an environmentally friendly option for agricultural use. This development aligns with the growing demand for sustainable agrochemical solutions.

Beyond biological applications, Methyl 3,4-dichlorobenzoate has also found utility in material science. A 2024 study in ACS Applied Materials & Interfaces reported its incorporation into polymer matrices to enhance thermal stability and flame retardancy. The dichlorinated aromatic ring contributes to the polymer's ability to withstand high temperatures, making it suitable for applications in electronics and aerospace. This research opens new avenues for the use of Methyl 3,4-dichlorobenzoate in high-performance materials.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 3,4-dichlorobenzoate-based compounds. Recent efforts have focused on improving synthetic routes to increase yield and reduce waste. For instance, a green chemistry approach published in Green Chemistry (2023) utilized catalytic methods to achieve higher efficiency in the esterification process. These advancements are critical for ensuring the commercial viability of Methyl 3,4-dichlorobenzoate-derived products.

In conclusion, Methyl 3,4-dichlorobenzoate (CAS: 2905-68-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial agents to agrochemicals and advanced materials, highlight its versatility. Ongoing research aims to address production challenges and expand its utility, positioning it as a key player in future scientific and industrial advancements. Researchers and industry professionals are encouraged to explore its potential further to unlock new opportunities in their respective fields.